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Compound of Interest

Isopropyl 2-aminoacetate
Compound Name:

hydrochloride
CAS No.: 14019-62-6
Cat. No.: B555828

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data for
Isopropyl 2-aminoacetate hydrochloride, a key intermediate in various synthetic
applications, including pharmaceutical development.[1] This document outlines its chemical
and physical properties, provides detailed experimental protocols for its synthesis and
characterization, and includes relevant safety and handling information.

Chemical and Physical Properties

Isopropyl 2-aminoacetate hydrochloride, also known as glycine isopropyl ester
hydrochloride, is the hydrochloride salt of the isopropyl ester of glycine.[1] It is a white powder
with a melting point ranging from 97 to 104 °C.[1][2] Its excellent solubility and stability make it
a valuable reagent in biochemical research and as an intermediate in the synthesis of bioactive
compounds like peptides.[1]

Table 1: Chemical Identification
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Identifier Value

Chemical Name Isopropyl 2-aminoacetate hydrochloride

Glycine isopropyl ester hydrochloride, Isopropy!

Synonyms glycinate hydrochloride, Gly-OiPr-HCI
CAS Number 14019-62-6

Molecular Formula C5H12CINO2

Molecular Weight 153.61 g/mol [3]

InChl Key UBKCIXXGQRZHRO-UHFFFAOYSA-N
SMILES CC(C)OC(=0O)CN.CI

Table 2: Physical Properties

Property Value

Appearance White powder or crystals
Melting Point 97-104 °C[1][2]
Solubility Soluble in water

Storage Store at 0-8°CJ[1]

Spectroscopic Data

While specific experimental spectra for Isopropyl 2-aminoacetate hydrochloride are not
readily available in the public domain, commercial suppliers indicate that the proton NMR and
infrared spectra conform to the expected structure.[2] For reference, the following sections
describe the expected spectral characteristics and provide data for the closely related
analogue, glycine ethyl ester hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum of Isopropyl 2-aminoacetate hydrochloride in a suitable
deuterated solvent (e.g., D20) is expected to show a doublet for the two methyl groups of the
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isopropyl moiety, a septet for the methine proton of the isopropyl group, and a singlet for the
methylene protons of the glycine backbone. The amino protons may appear as a broad singlet
or may exchange with the solvent.

13C NMR: The carbon NMR spectrum should exhibit signals corresponding to the methyl and
methine carbons of the isopropyl group, the methylene carbon of the glycine unit, and the
carbonyl carbon of the ester.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the amine
hydrochloride (broad band around 2500-3000 cm~?), the ester carbonyl group (strong
absorption around 1730-1750 cm~1), and C-O stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry of the free base (isopropyl 2-aminoacetate) would be expected to show a
molecular ion peak corresponding to its molecular weight.

Experimental Protocols
Synthesis of Isopropyl 2-aminoacetate hydrochloride

This protocol is adapted from general methods for the synthesis of amino acid esters.[4][5][6][7]
Materials:

e Glycine

e |sopropanol (anhydrous)

e Thionyl chloride (SOCIz) or Hydrogen Chloride (HCI) gas

o Diethyl ether (anhydrous)

Procedure:

e Suspend glycine in anhydrous isopropanol in a round-bottom flask equipped with a magnetic
stirrer and a reflux condenser.
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e Cool the suspension in an ice bath.

» Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry
hydrogen chloride gas through the suspension.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

o Heat the mixture to reflux and maintain for several hours until the reaction is complete
(monitored by TLC).

e Cool the reaction mixture and remove the solvent under reduced pressure.

o Wash the resulting solid with anhydrous diethyl ether to remove any unreacted starting
materials and byproducts.

e Dry the solid product under vacuum to yield Isopropyl 2-aminoacetate hydrochloride.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Prepare a sample by dissolving a small amount of the synthesized product in a suitable
deuterated solvent (e.g., D20 or DMSO-ds).

e Acquire *H and 3C NMR spectra using a standard NMR spectrometer.

» Process the spectra to identify the chemical shifts, multiplicities, and integration of the
signals to confirm the structure.

Infrared (IR) Spectroscopy:

e Prepare a sample as a KBr pellet or as a thin film on a salt plate.

e Record the IR spectrum using an FTIR spectrometer over the range of 4000-400 cm™1.

« ldentify the characteristic absorption bands for the functional groups present in the molecule.

Mass Spectrometry (MS):
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e Prepare a dilute solution of the sample in a suitable volatile solvent.

 Introduce the sample into the mass spectrometer using an appropriate ionization technique
(e.g., Electrospray lonization - ESI).

» Acquire the mass spectrum and identify the molecular ion peak and any significant
fragmentation patterns.

Safety and Handling

Isopropyl 2-aminoacetate hydrochloride should be handled in a well-ventilated area, and
personal protective equipment (gloves, safety glasses, lab coat) should be worn. Avoid
inhalation of dust and contact with skin and eyes. Store in a cool, dry place away from
incompatible materials. For detailed safety information, refer to the Safety Data Sheet (SDS) for
this or structurally related compounds.
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Caption: Workflow for the synthesis and characterization of Isopropyl 2-aminoacetate
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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